Benzothiazole
Cat. No. B030560
Key on ui cas rn:
95-16-9
M. Wt: 135.19 g/mol
InChI Key: IOJUPLGTWVMSFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101637B2
Procedure details
The title compound was prepared in accordance with the general method of Example 1, from 2-bromopyridine (46 mg, 0.29 mmol) and 2-but-3-ynyl-4,7-dimethyl-benzo[d]thiazole (63 mg, 0.29° mmol). The crude residue was purified by flash chromatography (CM/MeOH 99:1 to 98:2) to yield 15 mg (52 mmol, 18%) of 4,7-dimethyl-2-(4-pyridin-2-yl)but-3-ynyl)benzo[d]thiazole as a yellow solid.
Name
2-but-3-ynyl-4,7-dimethyl-benzo[d]thiazole
Quantity
63 mg
Type
reactant
Reaction Step One
Name
Name
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1.[CH2:8]([C:12]1[S:13][C:14]2[C:20]([CH3:21])=[CH:19][CH:18]=[C:17]([CH3:22])[C:15]=2[N:16]=1)[CH2:9][C:10]#[CH:11]>>[CH3:22][C:17]1[C:15]2[N:16]=[C:12]([CH2:8][CH2:9][C:10]#[C:11][C:2]3[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=3)[S:13][C:14]=2[C:20]([CH3:21])=[CH:19][CH:18]=1.[S:13]1[C:14]2[CH:20]=[CH:19][CH:18]=[CH:17][C:15]=2[N:16]=[CH:12]1
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Inputs
Step One
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Name
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|
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Quantity
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46 mg
|
|
Type
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reactant
|
|
Smiles
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BrC1=NC=CC=C1
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|
Name
|
2-but-3-ynyl-4,7-dimethyl-benzo[d]thiazole
|
|
Quantity
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63 mg
|
|
Type
|
reactant
|
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Smiles
|
C(CC#C)C=1SC2=C(N1)C(=CC=C2C)C
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The crude residue was purified by flash chromatography (CM/MeOH 99:1 to 98:2)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CC=C(C2=C1N=C(S2)CCC#CC2=NC=CC=C2)C
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|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1C=NC2=C1C=CC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
